Cas no 113736-77-9 (2-amino-5-octylbenzoic acid)

• Product Name: 2-amino-5-octylbenzoic acid
• CAS No: 113736-77-9
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 2611513
• PubChem ID: 22992155
• Update Time: 2025-05-19

2-amino-5-octylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-octylbenzoic acid
• DTXSID10629403
• SCHEMBL2076751
• 113736-77-9
• 2-AMINO-5-OCTYLBENZOICACID
• SB80706

• Inchi： 1S/C15H23NO2/c1-2-3-4-5-6-7-8-12-9-10-14(16)13(11-12)15(17)18/h9-11H,2-8,16H2,1H3,(H,17,18)
• InChI Key： WWCVEHIVQBOHJI-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=CC(=C1)CCCCCCCC)N)=O

Computed Properties

• Exact Mass: 249.172878976Da
• Monoisotopic Mass: 249.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-5-octylbenzoic acid

Introduction to 2-amino-5-octylbenzoic acid (CAS No. 113736-77-9)

2-amino-5-octylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 113736-77-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, featuring a benzoic acid core substituted with an amino group at the 2-position and an octyl chain at the 5-position, exhibits a range of potential applications that span from drug development to material science. The presence of both polar and non-polar functional groups makes it a versatile molecule, capable of interacting with various biological targets and environmental matrices.

The synthesis of 2-amino-5-octylbenzoic acid involves multi-step organic reactions, typically starting from commercially available benzoic acid derivatives. The introduction of the octyl group at the 5-position enhances the lipophilicity of the molecule, which can be crucial for improving its solubility in biological systems and facilitating cellular uptake. Additionally, the amino group at the 2-position provides a site for further chemical modifications, such as coupling with other pharmacophores or derivatization into more complex molecules. These structural features make 2-amino-5-octylbenzoic acid a valuable intermediate in the synthesis of novel therapeutic agents.

In recent years, 2-amino-5-octylbenzoic acid has been explored for its potential role in medicinal chemistry, particularly in the development of novel antimicrobial and anti-inflammatory agents. Studies have demonstrated that benzoic acid derivatives can exhibit significant biological activity due to their ability to interfere with bacterial cell wall synthesis and inflammatory pathways. The octyl substitution further modulates these properties, potentially enhancing both efficacy and bioavailability. For instance, research has shown that compounds structurally similar to 2-amino-5-octylbenzoic acid can inhibit the growth of Gram-positive bacteria by disrupting their cell wall integrity. This mechanism of action is particularly relevant in the context of rising antibiotic resistance, where new antimicrobial strategies are urgently needed.

Moreover, 2-amino-5-octylbenzoic acid has shown promise in the field of anti-inflammatory research. In vitro studies have indicated that this compound can modulate key inflammatory pathways by inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are critical in the production of pro-inflammatory mediators like prostaglandins and leukotrienes, which are implicated in various inflammatory diseases, including arthritis and inflammatory bowel disease. The dual functionality of 2-amino-5-octylbenzoic acid, with both hydrophilic and hydrophobic regions, allows it to interact effectively with biological membranes and intracellular targets, thereby enhancing its therapeutic potential.

Recent advancements in computational chemistry have also highlighted the significance of 2-amino-5-octylbenzoic acid as a scaffold for drug discovery. Molecular docking studies have identified this compound as a potential inhibitor of various protein targets associated with metabolic disorders and cancer. The benzoic acid moiety is known to interact with aromatic pockets in proteins, while the octyl chain can engage in hydrophobic interactions. This dual binding mode suggests that 2-amino-5-octylbenzoic acid could be a lead compound for designing small-molecule inhibitors with improved selectivity and potency. Furthermore, virtual screening algorithms have been employed to identify derivatives of 2-amino-5-octylbenzoic acid that may exhibit enhanced pharmacokinetic properties.

The environmental impact of 2-amino-5-octylbenzoic acid is another area of growing interest. As a compound with both biodegradable and bioaccumulative potential depending on its application context, understanding its environmental fate is crucial for sustainable chemical development. Research has begun to explore how modifications to the octyl chain length can influence its persistence in aquatic systems. Additionally, studies on biodegradation pathways have revealed that under certain conditions, 2-amino-5-octylbenzoic acid can be metabolized by microbial communities into less toxic intermediates. These findings are essential for guiding responsible use in industrial applications where waste management is critical.

In conclusion, 2-amino-5-octylbenzoic acid (CAS No. 113736-77-9) represents a fascinating molecule with diverse applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features enable it to interact with biological systems in meaningful ways, making it a valuable candidate for further research and development. As our understanding of its properties continues to grow, 2-amino-5-octylbenzoic acid is poised to play an increasingly important role in addressing some of today's most pressing scientific challenges.